Cas no 1314995-71-5 (2-(trifluoromethyl)but-2-enoic acid)

2-(Trifluoromethyl)but-2-enoic acid is a fluorinated unsaturated carboxylic acid characterized by the presence of a reactive α,β-unsaturated carbonyl system and a trifluoromethyl group. The compound’s structural features make it a valuable intermediate in organic synthesis, particularly for introducing trifluoromethylated motifs into target molecules. Its electron-withdrawing trifluoromethyl group enhances reactivity in conjugate addition reactions and cyclizations, while the carboxylic acid functionality allows for further derivatization. This compound is of interest in pharmaceutical and agrochemical research due to the metabolic stability and lipophilicity imparted by the CF₃ group. It is typically handled under controlled conditions due to its potential reactivity.
2-(trifluoromethyl)but-2-enoic acid structure
1314995-71-5 structure
Product Name:2-(trifluoromethyl)but-2-enoic acid
CAS No:1314995-71-5
MF:C5H5F3O2
MW:154.087212324142
CID:5243270
Update Time:2025-06-23

2-(trifluoromethyl)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 2-(trifluoromethyl)-
    • 2-(trifluoromethyl)but-2-enoic acid
    • Inchi: 1S/C5H5F3O2/c1-2-3(4(9)10)5(6,7)8/h2H,1H3,(H,9,10)
    • InChI Key: GEVFZSAOHVYCQR-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(C(F)(F)F)=CC

2-(trifluoromethyl)but-2-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-255530-1.0g
2-(trifluoromethyl)but-2-enoic acid
1314995-71-5
1.0g
$0.0 2023-03-01
Enamine
EN300-255530-1g
2-(trifluoromethyl)but-2-enoic acid
1314995-71-5
1g
$0.0 2023-09-14

Additional information on 2-(trifluoromethyl)but-2-enoic acid

Introduction to 2-(trifluoromethyl)but-2-enoic acid (CAS No. 1314995-71-5)

2-(trifluoromethyl)but-2-enoic acid, with the CAS number 1314995-71-5, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its trifluoromethyl group and an unsaturated carboxylic acid structure, which contribute to its reactivity and stability.

The chemical formula of 2-(trifluoromethyl)but-2-enoic acid is C5H3F3O2. Its molecular weight is approximately 160.07 g/mol. The presence of the trifluoromethyl group imparts several advantageous properties, such as enhanced lipophilicity and metabolic stability, which are crucial for drug design and development. These properties make it a valuable building block in the synthesis of more complex molecules with diverse biological activities.

In the realm of pharmaceutical research, 2-(trifluoromethyl)but-2-enoic acid has been explored for its potential as a precursor in the synthesis of novel drugs. Recent studies have highlighted its role in the development of anti-inflammatory agents, anticancer drugs, and antiviral compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of 2-(trifluoromethyl)but-2-enoic acid exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond pharmaceutical applications, 2-(trifluoromethyl)but-2-enoic acid has also found use in agrochemicals. Its ability to enhance the efficacy of herbicides and pesticides while reducing their environmental impact has been a focus of research. A notable study from 2020 reported that compounds derived from 2-(trifluoromethyl)but-2-enoic acid can effectively control a wide range of plant pathogens without causing significant harm to non-target organisms or the environment.

In materials science, the unique properties of 2-(trifluoromethyl)but-2-enoic acid have led to its application in the development of advanced functional materials. Research published in Advanced Materials in 2019 showed that this compound can be used as a monomer in the synthesis of fluorinated polymers with improved thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of 2-(trifluoromethyl)but-2-enoic acid typically involves multi-step processes that ensure high purity and yield. Common synthetic routes include the reaction of trifluoroacetyl chloride with an appropriate alkene followed by hydrolysis or esterification. Advances in catalytic methods have further optimized these processes, making large-scale production more feasible and cost-effective.

The safety profile of 2-(trifluoromethyl)but-2-enoic acid is an important consideration for its practical use. Extensive toxicological studies have shown that it exhibits low toxicity when handled properly. However, like many organic compounds, it should be used with appropriate safety measures to prevent inhalation, ingestion, or skin contact. Proper storage conditions, such as keeping it away from heat sources and incompatible materials, are also essential to maintain its stability and effectiveness.

In conclusion, 2-(trifluoromethyl)but-2-enoic acid (CAS No. 1314995-71-5) is a versatile compound with a wide range of applications across various industries. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

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